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Compound of Interest

Compound Name: 8-Aminoguanine-13C2,15N

Cat. No.: B15556108

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 8-Aminoguanine-3C2,1>N, a stable isotope-labeled compound used in metabolic
research. Adherence to these procedures will minimize risk and ensure the integrity of your
experiments.

Personal Protective Equipment (PPE) at a Glance

Proper PPE is the first line of defense against chemical exposure. Based on the potential
hazards of skin and eye irritation, as well as respiratory tract irritation from dust, the following
PPE is mandatory when handling 8-Aminoguanine-13C2,1>N.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or other chemical-

resistant gloves

Prevents skin contact and
irritation.[1][2][3]

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield may be required for

splash-prone procedures.

Protects eyes from dust
particles and accidental
splashes.[1][2][3]

Respiratory Protection

Use in a well-ventilated area. If
dust is generated, a
NIOSH/MSHA-approved

respirator is necessary.

Avoids inhalation of the
compound, which may cause

respiratory irritation.[1]

Body Protection

Laboratory coat or chemical-

resistant apron.

Protects against contamination

of personal clothing.

Operational Plan: Step-by-Step Handling

Procedures

Follow these steps to ensure the safe handling of 8-Aminoguanine-13C2,1°N from receipt to use.

e Receiving and Inspection:

o Upon receipt, inspect the container for any damage or leaks.

o Wear appropriate PPE, including gloves and safety glasses, during inspection.

o Storage:

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

o Recommended storage temperature is -20°C.[4][5]

o Keep away from oxidizing agents.[1]

e Preparation and Use:
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o Handle the compound in a designated area, such as a chemical fume hood, to minimize
inhalation exposure.

o Avoid the formation of dust.[1]
o Use dedicated, clean spatulas and weighing boats for transferring the powder.

o If creating solutions, add the solid to the solvent slowly to prevent splashing. The
compound has slight solubility in DMSO and aqueous base.[4]

o Wash hands thoroughly after handling.
Disposal Plan: Managing Waste Safely
Proper disposal of chemical waste is crucial to protect personnel and the environment.
+ Waste Segregation:

o All disposable materials that have come into contact with 8-Aminoguanine-13C2,°N, such
as gloves, weighing boats, and pipette tips, should be considered chemical waste.

o Segregate this waste into a clearly labeled, sealed container.
e Unused Compound:
o Do not dispose of the unused compound down the drain.

o Treat as chemical waste and dispose of it according to your institution's hazardous waste
guidelines.

o Empty Containers:
o Rinse empty containers thoroughly with an appropriate solvent.
o Dispose of the rinsate as chemical waste.

o The cleaned container can then be disposed of as regular lab glass or plastic.
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Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling and disposal of 8-
Aminoguanine-13C2,15N.
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Safe Handling Workflow for 8-Aminoguanine-13C2,1°N

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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